N-isobutyl-2-(4-methylphenyl)acetamide

• IUPAC Name: 2-(4-methylphenyl)-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C13H19NO/c1-10(2)9-14-13(15)8-12-6-4-11(3)5-7-12/h4-7,10H,8-9H2,1-3H3,(H,14,15)
• InChI Key: SODXUVIOPUNVDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NCC(C)C
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

N-isobutyl-2-(4-methylphenyl)acetamide, also known as IBMP, is a chemical compound that belongs to the family of acetamides. It is a white crystalline powder that has a molecular formula of C15H21NO and a molecular weight of 235.33 g/mol. IBMP is synthesized through a multi-step process that involves the reaction of 4-methylacetophenone with isobutylamine.

Mechanism of Action

The exact mechanism of action of N-isobutyl-2-(4-methylphenyl)acetamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and acetylcholine. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in neuronal survival and plasticity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which is a neurotransmitter that plays a key role in memory and learning. This compound has also been shown to increase the levels of dopamine in the brain, which is a neurotransmitter that plays a key role in reward and motivation. Additionally, this compound has been shown to increase the levels of BDNF, which is a protein that plays a key role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-isobutyl-2-(4-methylphenyl)acetamide in lab experiments is its ability to improve memory and learning in animal models. This makes it a useful tool for studying the underlying mechanisms of memory and learning. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic at high doses and can cause liver damage in animal models.

Future Directions

There are several future directions for research on N-isobutyl-2-(4-methylphenyl)acetamide. One area of research is the development of new cognitive enhancers based on the structure of this compound. Another area of research is the use of this compound in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, further research is needed to determine the exact mechanism of action of this compound and its potential toxicity in humans.

Synthesis Methods

The synthesis of N-isobutyl-2-(4-methylphenyl)acetamide involves the reaction of 4-methylacetophenone with isobutylamine. The reaction is catalyzed by hydrochloric acid and is carried out in a solvent such as ethanol or methanol. The resulting product is then purified through recrystallization using a suitable solvent such as acetone or ethyl acetate.

Scientific Research Applications

N-isobutyl-2-(4-methylphenyl)acetamide has been extensively studied for its potential use as a cognitive enhancer. It has been shown to improve memory and learning in animal models and has been proposed as a potential treatment for Alzheimer's disease. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.